3-allyl-6-iodo-2-[(2-phenylethyl)thio]-4(3H)-quinazolinone

• IUPAC Name: 6-iodo-2-(2-phenylethylsulfanyl)-3-prop-2-enylquinazolin-4-one
• InChI: InChI=1S/C19H17IN2OS/c1-2-11-22-18(23)16-13-15(20)8-9-17(16)21-19(22)24-12-10-14-6-4-3-5-7-14/h2-9,13H,1,10-12H2
• InChI Key: XIWCJAFXFIUNDI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(C=CC(=C2)I)N=C1SCCC3=CC=CC=C3
• Molecular Formula: C19H17IN2OS
• Molecular Weight: 448.3 g/mol

Description

3-Allyl-6-iodo-2-[(2-phenylethyl)thio]-4(3H)-quinazolinone is a derivative of the fused heterocyclic analogs 3-allyl-6-iodo-2- (substituted thio)quinazolin-4 (3H)-one. It has been synthesized and evaluated for its anticonvulsant activity.

Synthesis Analysis

The synthesis of this compound involves the design and synthesis of new derivatives of the fused heterocyclic analogs. The most common approach involves amidation of 2-aminobenzoic acid derivatives. Anthranilic acid derivatives are coupled with the appropriate acid chloride to generate the corresponding substituted anthranilates which undergo cyclization by treatment with acetic anhydride under reflux.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include amidation, cyclization, and treatment with acetic anhydride. The reactivity of the 2-methyl group, reactivity of the 3-amino group, electrophilic substitution, oxidation, reduction, reaction of 4(3H)-quinazolinones with metal ions, Mannich reaction, and cycloaddition reaction are also discussed.

Future Directions

The future directions for the research and development of 3-allyl-6-iodo-2-[(2-phenylethyl)thio]-4(3H)-quinazolinone involve the design and synthesis of new derivatives of the fused heterocyclic analogs. The achieved results proved that the distinctive compounds could be valuable as a model for future devise, acclimatization, and investigation to construct more active analogues.